N-(benzo[d][1,3]dioxol-5-ylmethyl)-1-(2-oxo-2-(p-tolylamino)ethyl)piperidine-4-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-1-[2-(4-methylanilino)-2-oxoethyl]piperidine-4-carboxamide
• InChI: InChI=1S/C23H27N3O4/c1-16-2-5-19(6-3-16)25-22(27)14-26-10-8-18(9-11-26)23(28)24-13-17-4-7-20-21(12-17)30-15-29-20/h2-7,12,18H,8-11,13-15H2,1H3,(H,24,28)(H,25,27)
• InChI Key: IEECISWRYKWICH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2CCC(CC2)C(=O)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C23H27N3O4
• Molecular Weight: 409.5 g/mol

Description

N-(benzo[d][1,3]dioxol-5-ylmethyl)-1-(2-oxo-2-(p-tolylamino)ethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C23H27N3O4 and its molecular weight is 409.486. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Piperidine Derivatives and Anti-Acetylcholinesterase Activity

Piperidine derivatives, including compounds similar to N-(benzo[d][1,3]dioxol-5-ylmethyl)-1-(2-oxo-2-(p-tolylamino)ethyl)piperidine-4-carboxamide, have been synthesized and evaluated for their anti-acetylcholinesterase (anti-AChE) activity. These compounds have shown promising results in enhancing activity through specific substitutions, indicating potential applications in developing antidementia agents (Sugimoto et al., 1990).

Virtual Screening for Breast Cancer Metastasis

Virtual screening targeting the urokinase receptor (uPAR) identified compounds structurally similar to this compound. These compounds have shown effectiveness in inhibiting breast cancer cell growth, migration, and adhesion, indicating their potential in treating cancer metastasis (Wang et al., 2011).

Metabolism in Chronic Myelogenous Leukemia Treatment

Studies on the metabolism of Flumatinib, a compound structurally related to this compound, in chronic myelogenous leukemia patients have provided insights into the metabolic pathways of similar compounds. This research aids in understanding the drug's action and efficacy in treating leukemia (Gong et al., 2010).

Synthesis for Anti-Inflammatory and Analgesic Agents

Novel synthesis methods have been developed for compounds structurally related to this compound, demonstrating potential as anti-inflammatory and analgesic agents. This research offers new pathways for the development of medications addressing pain and inflammation (Abu‐Hashem et al., 2020).

Antipsychotic Agent Development

Heterocyclic analogs of compounds similar to this compound have been studied for their potential as antipsychotic agents. These studies provide valuable insights into the development of new medications for treating psychiatric disorders (Norman et al., 1996).